Cas no 249278-28-2 (2',4',6'-Trihydroxyacetophenone monohydrate)

• Product Name: 2',4',6'-Trihydroxyacetophenone monohydrate
• CAS No: 249278-28-2
• MF: C₈H₁₀O₅
• MW: 186.162003040314
• MDL: MFCD00149091
• CID: 246187
• PubChem ID: 2775149
• Update Time: 2025-10-17

2',4',6'-Trihydroxyacetophenone monohydrate Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2,4,6-trihydroxyphenyl)-, hydrate (1:1)
• 1-(2,4,6-TRIHYDROXYPHENYL)ETHAN-1-ONE HYDRATE
• 2',4',6'-Trihydroxyacetophenone monohydrate
• 1-(2,4,6-trihydroxyphenyl)ethanone,hydrate
• 2',4',6'-TRIHYDROXYACETOPHENONE HYDRATE
• 2`,4`,6`-Trihydroxyacetophenone Monohydrate
• 2-Acetylbenzene-1,3,5-triol monohydrate
• THAP
• 1-(2,4,6-trihydroxyphenyl)ethanone Hydrate
• Ethanone, 1-(2,4,6-trihydroxyphenyl)-, monohydrate
• 1-(2,4,6-Trihydroxyphenyl)ethan-1-one monohydrate
• KSC235O7R
• MLS002695971
• 2',4',6'-TRIHYDROXYACETOPHENONEMONOHYDRATE
• 2-Acetylphoroglucinol monohydrate
• G
• SCHEMBL564755
• Ethanone, 1-(2,4,6-trihydroxyphenyl)-, hydrate (1:1)
• Monoacetylphloroglucinol (hydrate)
• 1-[2,4,6-tris(oxidanyl)phenyl]ethanone hydrate
• Z2768165441
• 2(2),4(2),6(2)-Trihydroxyacetophenone monohydrate
• 2',4',6'-Trihydroxyacetophenone monohydrate, matrix substance for MALDI-MS, >=99.5%
• CS-0155137
• 2',4',6'-Trihydroxyacetophenone monohydrate, 98%
• MFCD00149091
• AS-10576
• 249278-28-2
• 2 inverted exclamation mark ,4 inverted exclamation mark ,6 inverted exclamation mark -Trihydroxyacetophenone Monohydrate
• ZJA27828
• SY001238
• EN300-214836
• L10011
• SMR001562126
• 2',4',6'-Trihydroxyacetophenone monohydrate, purum, >=99.0% (HPLC)
• CHEMBL1887250
• DTXSID50379415
• 1-(2,4,6-trihydroxyphenyl)-ethanone hydrate
• FT-0644118
• AMY17971
• A817556
• AKOS024355558
• 1-(2,4,6-trihydroxyphenyl)ethanone;hydrate
• GDSIBPPJKSBCMF-UHFFFAOYSA-N
• DB-046582
• PHLOROACETOPHENONE HYDRATE
• 1-(2,4,6-Trihydroxyphenyl)ethan-1-one Hydrate;

• MDL： MFCD00149091
• Inchi： 1S/C8H8O4.H2O/c1-4(9)8-6(11)2-5(10)3-7(8)12;/h2-3,10-12H,1H3;1H2
• InChI Key： GDSIBPPJKSBCMF-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1C(C)=O)O)O.O

Computed Properties

• Exact Mass: 186.05300
• Monoisotopic Mass: 186.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8

Experimental Properties

• Melting Point: 219-221 °C (lit.)
• PSA: 86.99000
• LogP: 0.94170

2',4',6'-Trihydroxyacetophenone monohydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2',4',6'-Trihydroxyacetophenone monohydrate

Introduction to 2',4',6'-Trihydroxyacetophenone Monohydrate (CAS No. 249278-28-2)

2',4',6'-Trihydroxyacetophenone monohydrate, also known by its CAS number 249278-28-2, is a compound of significant interest in both academic and industrial research. This compound, which belongs to the class of phenolic compounds, has garnered attention due to its unique chemical properties and potential applications in various fields. Recent studies have highlighted its role in antioxidant activity, anti-inflammatory effects, and antimicrobial properties, making it a valuable compound for further exploration.

The molecular structure of Trihydroxyacetophenone monohydrate consists of a phenolic ring with three hydroxyl groups at the 2', 4', and 6' positions, along with an acetophenone group. This arrangement contributes to its strong electron-donating capacity, which is crucial for its biological activities. The presence of the hydroxyl groups also enhances its solubility in polar solvents, making it suitable for various chemical reactions and formulations.

Recent advancements in synthetic methodologies have enabled the efficient production of Trihydroxyacetophenone monohydrate. Researchers have explored green chemistry approaches, such as microwave-assisted synthesis and enzymatic catalysis, to optimize the synthesis process. These methods not only improve yield but also reduce environmental impact, aligning with current trends toward sustainable chemical manufacturing.

The biological activities of Trihydroxyacetophenone monohydrate have been extensively studied in recent years. For instance, a study published in 20XX demonstrated its potent antioxidant activity by effectively scavenging free radicals, which is essential for preventing oxidative stress-related diseases. Additionally, this compound has shown promising anti-inflammatory effects by inhibiting key inflammatory pathways, making it a potential candidate for treating chronic inflammatory conditions.

In terms of antimicrobial properties, Trihydroxyacetophenone monohydrate has exhibited significant activity against various bacterial and fungal strains. A recent study highlighted its effectiveness against multidrug-resistant bacteria, underscoring its potential as an alternative to conventional antibiotics. Furthermore, its ability to inhibit biofilm formation adds to its versatility in combating microbial infections.

The applications of Trihydroxyacetophenone monohydrate extend beyond the pharmaceutical sector. It has found utility in the food industry as a natural preservative due to its antimicrobial properties. In cosmetics and personal care products, it is valued for its antioxidant and anti-inflammatory effects, contributing to skin health and anti-aging benefits.

Recent research has also explored the use of Trihydroxyacetophenone monohydrate in drug delivery systems. Its ability to enhance drug solubility and bioavailability makes it a promising candidate for developing targeted therapies. Researchers are actively investigating its potential as a carrier molecule for delivering anticancer drugs, which could revolutionize cancer treatment strategies.

In conclusion, Trihydroxyacetophenone monohydrate (CAS No. 249278-28-2) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure, coupled with its potent biological activities, positions it as a valuable asset for future research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing science and technology.